Cas no 100037-67-0 (Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate)

Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate is a chromene derivative with a molecular structure featuring hydroxyl and ester functional groups. This compound exhibits notable reactivity due to its conjugated system and electron-rich aromatic ring, making it a valuable intermediate in organic synthesis. Its dual hydroxyl groups enhance solubility in polar solvents, while the ester moiety provides versatility for further functionalization. The compound is of interest in pharmaceutical and materials research, particularly for its potential as a precursor in the development of bioactive molecules or fluorescent dyes. Its stability under standard conditions ensures ease of handling in laboratory applications.

Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate structure

100037-67-0 structure

Product Name:Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate

CAS No:100037-67-0

MF:C₁₂H₁₀O₆

MW:250.204204082489

CID:1093384

PubChem ID:54723889

Update Time:2025-10-28

Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate
- ethyl 4,8-dihydroxy-2-oxochromene-3-carboxylate
- Ethyl4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate
- 100037-67-0
- Inchi： 1S/C12H10O6/c1-2-17-11(15)8-9(14)6-4-3-5-7(13)10(6)18-12(8)16/h3-5,13-14H,2H2,1H3
- InChI Key： UWBJNMKURBCXAW-UHFFFAOYSA-N
- SMILES： O1C(C(C(=O)OCC)=C(C2C=CC=C(C1=2)O)O)=O

Computed Properties

Exact Mass: 250.04773803g/mol
Monoisotopic Mass: 250.04773803g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 399
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 93.1Å²

Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM162593-1g	ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate	100037-67-0	95%	1g	$464	2021-06-17
Chemenu	CM162593-1g	ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate	100037-67-0	95%	1g	$428	2023-03-06
Alichem	A449042223-1g	Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate	100037-67-0	95%	1g	$413.03	2023-09-04

Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate Related Literature

1. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
2. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
3. Excitonic and vibrational coherence in artificial photosynthetic systems studied by negative-time ultrafast laser spectroscopy

Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
4. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
5. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768

Additional information on Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate

Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate (CAS No. 100037-67-0): A Comprehensive Overview

Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate (CAS No. 100037-67-0) is a significant compound in the field of pharmaceutical chemistry, known for its diverse applications and potential in medicinal research. This chromene derivative has garnered attention due to its structural properties and the promising biological activities it exhibits. The compound belongs to the class of heterocyclic organic molecules, which are widely studied for their pharmacological effects.

The chemical structure of Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate features a chromene core with hydroxyl and carboxyl functional groups, which contribute to its unique reactivity and interaction with biological targets. The presence of these functional groups makes it a versatile scaffold for further chemical modifications, enabling the development of novel derivatives with enhanced pharmacological properties.

In recent years, there has been a growing interest in chromene derivatives due to their potential applications in treating various diseases. Studies have shown that compounds with similar structures exhibit anti-inflammatory, antioxidant, and anticancer properties. The Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate molecule has been investigated for its ability to modulate enzymatic activities and interfere with signaling pathways involved in disease progression.

One of the most notable areas of research involving Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate is its potential as an anticancer agent. Preliminary studies have demonstrated that this compound can induce apoptosis in cancer cells by inhibiting key enzymes involved in cell proliferation. Additionally, its antioxidant properties make it a candidate for preventing oxidative stress-related diseases, such as neurodegenerative disorders.

The synthesis of Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate involves multi-step organic reactions, typically starting from readily available precursors. The process requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency of the synthesis.

The pharmacokinetic profile of Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate is another critical aspect that has been studied extensively. Research indicates that the compound exhibits good oral bioavailability and can be effectively metabolized by the body. This makes it a promising candidate for clinical development. Furthermore, its stability under various conditions enhances its suitability for formulation into different pharmaceutical dosage forms.

In conclusion, Ethyl 4,8-dihydroxy-2-oxo-2H-chromene-3-carboxylate (CAS No. 100037-67-0) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so does the likelihood of discovering new therapeutic uses for this remarkable molecule.